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Compound of Interest

Compound Name: n-Tert-butyl-2-hydroxybenzamide

CAS No.: 149451-71-8

Cat. No.: B2575587

Get Quote

Executive Summary & Immediate Action
Target Compound:N-tert-Butyl-2-hydroxybenzamide (Salicylamide derivative) Primary

Hazard: Skin/Eye Irritant (H315, H319), STOT-SE (H335).[1] Potentially bioactive.[1] Disposal

Method: High-temperature incineration.[1] DO NOT dispose of down the drain. RCRA Status:

Non-listed; dispose of as Non-Halogenated Organic Waste.[1]

This guide provides a field-validated workflow for the containment and disposal of N-tert-butyl-
2-hydroxybenzamide. As a Senior Application Scientist, I emphasize that while this compound

is chemically stable, its phenolic moiety and amide backbone require specific segregation from

strong oxidizers to prevent exothermic degradation prior to incineration.

Chemical Profile & Hazard Assessment
Understanding the molecular behavior of this compound dictates the disposal strategy. The

presence of the phenolic hydroxyl group (-OH) at the ortho position makes this compound

slightly acidic and susceptible to oxidation, while the tert-butyl group increases lipophilicity,

making it persistent if released into aquatic environments.[1]
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Property Data Operational Implication

CAS Number 149451-71-8 (primary) Use for waste manifesting.[1]

Physical State Solid (Crystalline powder)
Risk of dust generation during

transfer.[1]

Solubility
Low in water; High in

DMSO/Ethanol

Do not attempt aqueous

dilution for disposal.[1]

Flash Point >93°C (Estimated)

Combustible but not

Flammable (unless in solvent).

[1]

Incompatibilities
Strong Oxidizers, Strong

Bases

Segregate from nitric acid or

perchlorates.[1]

Strategic Waste Segregation
Proper segregation is the first line of defense against laboratory accidents. The following logic

gate determines the correct waste stream for your sample.
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Figure 1: Decision Logic for Waste Stream Segregation. Note that while the compound itself is

non-halogenated, the solvent it is dissolved in dictates the liquid waste stream.

Disposal Workflow: The Core Protocol
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A. Solid Waste Disposal (Pure Compound)
Why: Solid amides can form dust clouds.[1] The goal is containment.

PPE Required: Nitrile gloves, safety goggles, lab coat. Use a P95 dust mask if handling >10g

outside a fume hood.[1]

Primary Containment: Place the substance in a screw-top jar or double-bag it using high-

density polyethylene (HDPE) bags.

Labeling: Affix a hazardous waste tag.

Constituents: "N-tert-Butyl-2-hydroxybenzamide, 99%"

Hazards: Check "Irritant" and "Toxic".[1][2]

Disposal: Transfer to the facility's Solid Hazardous Waste drum.

Note: Do not use "Sharps" containers for chemical solids.[1]

B. Liquid Waste Disposal (Reaction Mixtures/Stock
Solutions)
Why: The tert-butyl group renders this compound lipophilic.[1] It will not degrade in standard

water treatment facilities and must be incinerated.[1]

Solvent Assessment: Identify the primary solvent (e.g., DMSO, Methanol, Dichloromethane).

Segregation:

If dissolved in DCM/Chloroform: Pour into Halogenated Waste.[1]

If dissolved in DMSO/Methanol/Acetone: Pour into Non-Halogenated Waste.[1]

Rinsing: Triple-rinse the empty vessel with a minimal amount of compatible solvent (e.g.,

acetone) and add the rinsate to the same waste container.

Closure: Cap the waste container immediately to prevent volatile emissions.[1]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/77344
https://pubchem.ncbi.nlm.nih.gov/compound/77344
https://www.benchchem.com/product/b2575587/docs?utm_src=pdf-body#advanced-disposal-protocol-n-tert-butyl-2-hydroxybenzamide-1
https://pubchem.ncbi.nlm.nih.gov/compound/77344
https://datasheets.scbt.com/sc-250961.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/77344
https://pubchem.ncbi.nlm.nih.gov/compound/77344
https://pubchem.ncbi.nlm.nih.gov/compound/77344
https://pubchem.ncbi.nlm.nih.gov/compound/77344
https://pubchem.ncbi.nlm.nih.gov/compound/77344
https://pubchem.ncbi.nlm.nih.gov/compound/77344
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2575587?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Emergency Spill Response Procedures
In the event of a spill, speed and containment are critical to prevent tracking the irritant powder

through the lab.

1. Alert & Isolate
(Mark area)

2. Don PPE
(Gloves, Goggles, Mask)

3. Dampen Powder
(Prevent Dust)

4. Collect
(Scoop to Bag)

5. Decontaminate
(Soap/Water Wash)

Click to download full resolution via product page

Figure 2: Spill Response Workflow. The "Dampen Powder" step is critical to prevent inhalation

of airborne particulates.

Detailed Spill Steps:

Dampening: If the spill is solid powder, cover it with a paper towel dampened with water or

an inert absorbent (vermiculite).[1] Do not dry sweep, as this generates irritant dust.

Collection: Scoop the wet material/absorbent into a sealable plastic bag.[1]

Surface Decontamination: Wipe the area with a soap and water solution.[1] The phenolic

nature of the compound makes it slightly soluble in basic soapy water, aiding removal.

Regulatory Framework & Compliance
This protocol adheres to the following regulatory standards. Always cross-reference with your

local EHS (Environmental Health & Safety) officer.[1]

RCRA (USA): This compound is not P-listed or U-listed.[1] It is classified as a "Characteristic

Waste" if it exhibits toxicity, but generally falls under Non-Regulated Organic Waste requiring

incineration [1].

European Waste Catalogue (EWC): Classify under 16 05 08* (discarded organic chemicals

consisting of or containing hazardous substances) [2].[1]

OSHA: Comply with Hazard Communication Standard (29 CFR 1910.1200) by maintaining

the SDS and proper labeling [3].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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